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Ergometrinine: Physicochemical Properties
Introduction

Ergometrinine is an ergot alkaloid and the l-isomer of ergometrine.[1] As a stereoisomer, it

shares the same molecular formula and molar mass with its d-isomer counterpart, ergometrine,

but differs in its three-dimensional structure. This document provides the core physicochemical

data for ergometrinine, specifically its molecular formula and molar mass, which are

fundamental parameters in chemical and pharmacological research.

Physicochemical Data

The fundamental molecular properties of ergometrinine are summarized below. This data is

essential for stoichiometric calculations, solution preparation, and analytical characterization.

Parameter Value

Molecular Formula C₁₉H₂₃N₃O₂[1][2]

Molar Mass 325.412 g·mol⁻¹[1]

Charge 0[2]
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The molecular formula is determined through elemental analysis and high-resolution mass

spectrometry. The molar mass is calculated based on the molecular formula using standard

atomic weights. For instance, the molar mass of C₁₉H₂₃N₃O₂ is computed by summing the

atomic masses of 19 carbon atoms, 23 hydrogen atoms, 3 nitrogen atoms, and 2 oxygen

atoms.[3][4]

Logical Relationship of Ergometrinine Properties

The following diagram illustrates the direct relationship between the chemical compound and

its fundamental molecular properties.
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Caption: Core molecular properties of Ergometrinine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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